molecular formula C18H24ClN B1203360 Tolpropamine hydrochloride CAS No. 3339-11-5

Tolpropamine hydrochloride

Cat. No. B1203360
CAS RN: 3339-11-5
M. Wt: 289.8 g/mol
InChI Key: NKTYRULGQCXXSI-UHFFFAOYSA-N
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Description

Tolpropamine hydrochloride, also known as Tolpropamine hydrochloride, is a useful research compound. Its molecular formula is C18H24ClN and its molecular weight is 289.8 g/mol. The purity is usually 95%.
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properties

CAS RN

3339-11-5

Product Name

Tolpropamine hydrochloride

Molecular Formula

C18H24ClN

Molecular Weight

289.8 g/mol

IUPAC Name

N,N-dimethyl-3-(4-methylphenyl)-3-phenylpropan-1-amine;hydrochloride

InChI

InChI=1S/C18H23N.ClH/c1-15-9-11-17(12-10-15)18(13-14-19(2)3)16-7-5-4-6-8-16;/h4-12,18H,13-14H2,1-3H3;1H

InChI Key

NKTYRULGQCXXSI-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(CCN(C)C)C2=CC=CC=C2.Cl

Canonical SMILES

CC1=CC=C(C=C1)C(CCN(C)C)C2=CC=CC=C2.Cl

Other CAS RN

3339-11-5

Related CAS

5632-44-0 (Parent)

synonyms

N,N-4-trimethyl-gamma-phenylbenzenepropan
N,N-dimethyl-3-phenyl-3-(p-tolyl)propylamine
Pragman
tolpropamine
tolpropamine hydrochloride

Origin of Product

United States

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